Cas no 223476-82-2 (4-Isoxazolecarboxylicacid,3-(4-methoxyphenyl)-,methylester(9CI))

• Product Name: 4-Isoxazolecarboxylicacid,3-(4-methoxyphenyl)-,methylester(9CI)
• CAS No: 223476-82-2
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 244541
• Update Time: 2023-03-30

4-Isoxazolecarboxylicacid,3-(4-methoxyphenyl)-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-(4-methoxyphenyl)-, methyl ester
• 4-Isoxazolecarboxylicacid,3-(4-methoxyphenyl)-,methylester(9CI)

• Inchi： 1S/C12H11NO4/c1-15-9-5-3-8(4-6-9)11-10(7-17-13-11)12(14)16-2/h3-7H,1-2H3
• InChI Key： ZPXWHZDXBFOOBE-UHFFFAOYSA-N
• SMILES： O1C=C(C(OC)=O)C(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 233.069
• Monoisotopic Mass: 233.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2